Cas no 35282-98-5 (Benzenepropanoic acid, a,b-dibromo-2-chloro-, ethyl ester)

Benzenepropanoic acid, a,b-dibromo-2-chloro-, ethyl ester structure
35282-98-5 structure
Product Name:Benzenepropanoic acid, a,b-dibromo-2-chloro-, ethyl ester
CAS No:35282-98-5
MF:C11H11Br2ClO2
MW:370.464841127396
CID:318662
PubChem ID:349041
Update Time:2025-04-19

Benzenepropanoic acid, a,b-dibromo-2-chloro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanoic acid, a,b-dibromo-2-chloro-, ethyl ester
    • ethyl 2,3-dibromo-3-(2-chlorophenyl)propanoate
    • 2-(2-Chlorphenyl)-1,2-dibrompropionsaeureethylester
    • AC1L8AK2
    • NSC408590
    • NSC-408590
    • 35282-98-5
    • DTXSID60325089
    • Inchi: 1S/C11H11Br2ClO2/c1-2-16-11(15)10(13)9(12)7-5-3-4-6-8(7)14/h3-6,9-10H,2H2,1H3
    • InChI Key: GXESVHOGRBTVJS-UHFFFAOYSA-N
    • SMILES: BrC(C1C=CC=CC=1Cl)C(C(=O)OCC)Br

Computed Properties

  • Exact Mass: 367.88143
  • Monoisotopic Mass: 367.88143g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
  • LogP: 4.10260

Benzenepropanoic acid, a,b-dibromo-2-chloro-, ethyl ester Related Literature

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